(5Z)-2-methylsulfanyl-5-[(2-pyrazol-1-ylphenyl)methylidene]-1,3-thiazol-4-one

• IUPAC Name: (5Z)-2-methylsulfanyl-5-[(2-pyrazol-1-ylphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C14H11N3OS2/c1-19-14-16-13(18)12(20-14)9-10-5-2-3-6-11(10)17-8-4-7-15-17/h2-9H,1H3/b12-9-
• InChI Key: IGNJNTFJFYEJLP-XFXZXTDPSA-N
• Canonical SMILES: CSC1=NC(=O)C(=CC2=CC=CC=C2N3C=CC=N3)S1
• Isomeric SMILES: CSC1=NC(=O)/C(=C/C2=CC=CC=C2N3C=CC=N3)/S1
• Molecular Formula: C14H11N3OS2
• Molecular Weight: 301.4 g/mol
• CAS No.: 956792-01-1

Description

(5Z)-2-methylsulfanyl-5-[(2-pyrazol-1-ylphenyl)methylidene]-1,3-thiazol-4-one is a useful research compound. Its molecular formula is C14H11N3OS2 and its molecular weight is 301.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutically Important Heteroaromatics

A study highlights the synthesis of pharmaceutically significant heteroaromatic compounds, including pyrazoles and pyrimethamine, from precursors that could be synthesized from methyl phenyl sulfone. These compounds are of interest due to their potential medicinal applications, demonstrating the relevance of derivatives of the specified compound in drug discovery and development (Yokoyama, Tsuji, & Imamoto, 1984).

Photophysical and Quantum Chemical Analysis

Another study focused on the photophysical properties and quantum chemical analysis of geometrical isomers of a biologically significant pyrazoline derivative, showcasing the impact of molecular structure on the behavior of such compounds in different mediums. This research provides insight into the solvatochromic response and encapsulation within nanocavities, important for understanding the applications of these compounds in material sciences and biological systems (Mati, Sarkar, Sarkar, & Bhattacharya, 2012).

Novel Synthesis of Pyrazolo Derivatives

Further research into the synthesis of novel pyrazolo derivatives for potential use as A2A adenosine receptor antagonists or as lead compounds for pesticides demonstrates the versatility of these compounds in pharmaceutical and agricultural applications. This study elaborates on the chemical synthesis and structural confirmation of these derivatives, underlining the compound's role in generating new molecules with specific biological activities (Xiao, Li, Meng, & Shi, 2008).

Antitumor and Antiangiogenic Effects

Moreover, the synthesis and in vivo evaluation of thioxothiazolidin-4-one derivatives for anticancer and antiangiogenic effects against transplantable mouse tumors showcase the therapeutic potential of these compounds. This research highlights the importance of developing novel derivatives for cancer therapy, offering insights into their mechanism of action and efficacy in inhibiting tumor growth and angiogenesis (Chandrappa, Chandru, Sharada, et al., 2010).